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Compound of Interest

Compound Name: Vanadium iodide (VI2)

Cat. No.: B096223

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
Vanadium (ll) lodide (VI2). It is intended for informational purposes for a professional audience
and should not be substituted for a formal Safety Data Sheet (SDS) provided by a supplier.
Comprehensive toxicological data for Vanadium (1) lodide is limited, and therefore, this
compound should be handled with extreme care as a substance of unknown toxicity.

Chemical and Physical Properties

Vanadium (Il) lodide is a black, micaceous solid.[1] Key physical and chemical data are
summarized in the table below. This information is crucial for understanding its behavior under
various experimental and storage conditions.
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Property Value Source

Molecular Formula 2V PubChem[2], LookChem][3]

PubChem[2], LookChem[3],

Molecular Weight 304.75 g/mol American Elements[4], US
EPA[5]
Appearance Black micaceous solid Wikipedia

Wikipedia[1], American

Density 5.44 g/lcm?3
Elements[4]
Melting Point Sublimes at 750-800°C LookChem([3], WebElements[6]
Boiling Point 850°C WebElements][6]
PubChem, Wikipedia,
CAS Number 15513-84-5
LookChem[3], US EPA[5]
PubChem, Wikipedia[1],
EC Number 239-545-6

American Elements[4]

Hazard Identification and GHS Classification

There is a significant lack of consensus and detailed information regarding the specific hazards
of Vanadium (ll) lodide. One source reported that VIz was "not classified" as hazardous under
GHS criteria by one company.[2] However, the absence of data does not equate to an absence
of hazard. Given the known toxicity of other vanadium compounds, a cautious approach is
imperative.

For context, other vanadium compounds, such as Vanadium (V) oxide, are classified with
significant hazards, including:

o Acute toxicity (oral and inhalation)
e Germ cell mutagenicity

o Carcinogenicity
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» Reproductive toxicity
o Specific target organ toxicity (single and repeated exposure)

While these classifications do not directly apply to VIz, they underscore the potential for toxicity
within this class of compounds.

Toxicological Data

Specific toxicological studies (e.g., LDso, LCso) for Vanadium (1) lodide were not identified in
the public domain. The health effects of vanadium and its compounds are primarily associated
with the respiratory system upon inhalation.[7]

General Vanadium Compound Toxicology:

 Inhalation: Vanadium compounds are known respiratory toxicants.[7] Inhalation of vanadium
pentoxide dust, for instance, can lead to respiratory distress and damage to the lungs, throat,
and nasal passages in animal studies.[7]

o Oral: Ingestion of some vanadium compounds has been shown to cause gastrointestinal
distress, including cramps, in humans.[8]

o Carcinogenicity: Vanadium pentoxide is classified by IARC as possibly carcinogenic to
humans (Group 2B).[8] The carcinogenicity of VIz is unknown.

Due to the lack of specific data for VIz, it is prudent to assume it may possess similar
toxicological properties to other vanadium compounds and handle it accordingly.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological testing of Vanadium (II) lodide
are not publicly available. In the absence of specific guidelines, standard protocols for
assessing the toxicity of poorly characterized chemical substances should be adapted. These
would typically include:

« In vitro cytotoxicity assays: Using relevant cell lines to determine the concentration at which
VIz induces cell death.
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» Genotoxicity assays: Such as the Ames test to assess mutagenic potential.

o Acute toxicity studies in animal models: Following OECD guidelines to determine LDso/LCso
values.

Researchers planning to work with VI2 should design their experiments in consultation with
environmental health and safety professionals and consider the ethical implications of any in
Vvivo testing.

Handling and Storage

In the absence of a specific SDS, the following general precautions should be taken when
handling Vanadium (11) lodide:
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Precaution Detailed Protocol

All handling of VIz powder should be conducted
Engineering Controls in a certified chemical fume hood to minimize

inhalation exposure.

Wear a lab coat, chemical-resistant gloves (e.g.,
] ] nitrile), and chemical safety goggles. For
Personal Protective Equipment (PPE) o
procedures that may generate significant dust, a

respirator may be necessary.

Avoid creating dust. Use appropriate tools for
Handling transferring the solid. Wash hands thoroughly

after handling.

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Keep away from
Storage ) ) ) )

incompatible materials such as strong acids and

reducing agents.[9]

In case of a spill, evacuate the area. Wearing

Spil appropriate PPE, carefully sweep up the solid
pills . . . .
material, avoiding dust generation, and place it

in a sealed container for disposal.

Dispose of waste VIz and contaminated
Disposal materials as hazardous waste in accordance

with local, state, and federal regulations.

Logical Workflow for Handling Chemicals with
Unknown Toxicity

The following diagram illustrates a logical workflow for safely managing a chemical compound,
such as Vanadium (Il) lodide, for which comprehensive safety data is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vanadium (II) lodide (VI2): A Technical Health and
Safety Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096223#vanadium-iodide-vi2-health-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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